7-fluoro-N-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 7-fluoro-N-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H16FN3O2/c18-12-4-1-3-11-9-15(23-16(11)12)17(22)20-13-5-2-6-14(13)21-8-7-19-10-21/h1,3-4,7-10,13-14H,2,5-6H2,(H,20,22)/t13-,14+/m1/s1
• InChI Key: DESHATUCCCQARM-KGLIPLIRSA-N
• Canonical SMILES: C1CC(C(C1)N2C=CN=C2)NC(=O)C3=CC4=C(O3)C(=CC=C4)F
• Isomeric SMILES: C1C[C@H]([C@H](C1)N2C=CN=C2)NC(=O)C3=CC4=C(O3)C(=CC=C4)F
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol

Description

7-fluoro-N-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-1-benzofuran-2-carboxamide is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 7-fluoro-N-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-1-benzofuran-2-carboxamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. It also inhibits the activity of phosphodiesterases (PDEs), which are involved in the regulation of intracellular signaling pathways. Furthermore, it has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in the regulation of energy metabolism.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. It also inhibits the production of pro-inflammatory cytokines by suppressing the activity of nuclear factor-kappa B (NF-κB). In addition, it has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 7-fluoro-N-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-1-benzofuran-2-carboxamide in lab experiments is its potential therapeutic applications in various diseases. It also has a relatively simple synthesis method, which makes it accessible for researchers. However, one limitation is the lack of studies on its toxicity and safety profile, which needs to be addressed in future research.

Future Directions

Future research on 7-fluoro-N-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-1-benzofuran-2-carboxamide should focus on its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It should also investigate its toxicity and safety profile in animal models and clinical trials. Furthermore, it should explore the potential of this compound as a lead compound for the development of new drugs targeting HDACs, PDEs, and AMPK pathways.

Synthesis Methods

The synthesis of 7-fluoro-N-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-1-benzofuran-2-carboxamide involves several steps. The first step involves the reaction of 2,3-dihydrobenzofuran with 7-fluoro-1,2,3,4-tetrahydroisoquinoline in the presence of a catalyst to form 7-fluoro-2-(2-hydroxyethyl)-1,2,3,4-tetrahydroisoquinoline-1-oxide. The second step involves the reaction of this intermediate with (R)-(+)-2-bromo-1-cyclopentyl-2-imidazoline to form the desired product.

Scientific Research Applications

7-fluoro-N-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-1-benzofuran-2-carboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. It also has anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. In addition, it has been found to have neuroprotective effects in animal models of neurodegenerative diseases.